Cas no 161039-59-4 (Benzaldehyde, 4-amino-2,5-dimethoxy-)

• Product Name: Benzaldehyde, 4-amino-2,5-dimethoxy-
• CAS No: 161039-59-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1340457
• PubChem ID: 71353905
• Update Time: 2025-04-20

Benzaldehyde, 4-amino-2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-amino-2,5-dimethoxy-
• 4-amino-2,5-dimethoxybenzaldehyde
• 161039-59-4
• DTXSID60778617

• Inchi： 1S/C9H11NO3/c1-12-8-4-7(10)9(13-2)3-6(8)5-11/h3-5H,10H2,1-2H3
• InChI Key： IQSSYDHWCFYQRU-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)C(=CC=1N)OC

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes